Cas no 2228167-62-0 (tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate)

• Product Name: tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate
• CAS No: 2228167-62-0
• MF: C₁₄H₁₉FN₂O₃
• MW: 282.310667276382
• CID: 6615582
• PubChem ID: 165621358
• Update Time: 2025-05-20

tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate
• 2228167-62-0
• EN300-1883513
• tert-butyl N-{4-fluoro-3-[2-(methylamino)acetyl]phenyl}carbamate

• Inchi： 1S/C14H19FN2O3/c1-14(2,3)20-13(19)17-9-5-6-11(15)10(7-9)12(18)8-16-4/h5-7,16H,8H2,1-4H3,(H,17,19)
• InChI Key： MHRZDVNNPOCJMY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(CNC)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.13797063g/mol
• Monoisotopic Mass: 282.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate

Introduction to tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate (CAS No: 2228167-62-0)

Tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2228167-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The unique structural features of this molecule, particularly the presence of a fluoro-substituted phenyl ring and an acetamido group, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The fluoro-substituent at the 4-position of the phenyl ring is a critical structural element that influences the electronic properties and metabolic stability of the compound. Fluorinated aromatic compounds are extensively studied in medicinal chemistry due to their ability to enhance binding affinity, metabolic resistance, and overall pharmacological efficacy. In recent years, there has been a surge in research focusing on the development of fluorinated derivatives as potential therapeutic agents, particularly in oncology and anti-inflammatory applications. The incorporation of a fluoro group in tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate suggests that this compound may exhibit enhanced bioavailability and improved interaction with biological targets compared to its non-fluorinated counterparts.

The acetamido group attached to the phenyl ring via a methylene bridge introduces additional functionality that can be exploited for modulating biological activity. This moiety is commonly found in various pharmaceuticals and agrochemicals, where it serves as a hinge point for further chemical modifications. The presence of a methylamino group adjacent to the acetamido moiety further enhances the compound's potential as a scaffold for drug discovery. Methylamino derivatives are known to exhibit diverse biological activities, including antiviral, antibacterial, and anti-cancer properties. The combination of these structural elements in tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate makes it an intriguing subject for synthetic modifications and pharmacological investigations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. Studies have shown that the fluoro-substituted phenyl ring can significantly improve the binding affinity of small molecules to proteins involved in disease pathways. For instance, fluorinated derivatives have been demonstrated to enhance the potency of kinase inhibitors, which are crucial in cancer therapy. The structural features of tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate align well with this trend, suggesting that it may serve as a lead compound for developing novel kinase inhibitors or other targeted therapies.

The tert-butyl carbamate group at the nitrogen atom provides stability to the molecule while allowing for further derivatization. Carbamate-based compounds are known for their ability to cross-react with nucleophiles, enabling the formation of amide or urea linkages that can be exploited in drug design. This flexibility makes tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate a valuable intermediate in multi-step synthetic routes aimed at generating libraries of bioactive molecules. The tert-butyl group also contributes to the overall lipophilicity of the compound, which is an important parameter in determining its pharmacokinetic properties.

In light of these structural attributes, researchers have been exploring synthetic strategies to modify tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate into more complex derivatives with enhanced biological activity. For example, replacing or modifying the fluoro-substituent could lead to new analogs with altered pharmacological profiles. Similarly, altering the acetamido group or introducing additional functional groups could expand the spectrum of potential therapeutic applications. These modifications are often guided by high-throughput screening (HTS) data and structure-activity relationship (SAR) studies, which help identify key structural determinants responsible for biological activity.

The growing interest in fluorinated carbamates has also spurred innovation in synthetic methodologies. New catalytic approaches have been developed to facilitate the introduction of fluorine atoms into complex molecular frameworks while maintaining high selectivity and yield. These advancements have made it possible to generate libraries of fluorinated carbamates more efficiently, accelerating the discovery process in medicinal chemistry. As such, tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate represents an important building block for future drug development efforts.

Furthermore, computational studies have highlighted the potential role of this compound in modulating enzyme activity relevant to metabolic diseases and inflammation. Enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and kinases are critical targets in drug discovery due to their involvement in pathophysiological processes like pain perception, inflammation, and cell signaling. The structural features of tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate, particularly its ability to interact with aromatic hydrophobic pockets within these enzymes, makes it a candidate for developing novel inhibitors.

In conclusion,tert-butyl N-{4-fluoro-3-2-(methylamino)acetylphenyl}carbamate (CAS No: 2228167-62-0) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups—namely the fluoro-substituted phenyl ring, acetamido group, and methylamino moiety—provides multiple opportunities for synthetic modification and pharmacological exploration. Recent advances in computational chemistry and synthetic methodologies have further enhanced its appeal as a lead compound for drug discovery efforts targeting various diseases.